Cas no 121747-89-5 (4H-1-Benzopyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5,7-dihydroxy-)

• Product Name: 4H-1-Benzopyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5,7-dihydroxy-
• CAS No: 121747-89-5
• MF: C₂₀H₁₆O₅
• MW: 336.338046073914
• CID: 178846
• PubChem ID: 14237660
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(2,2-dimethyl-2H-1-benzopyran-6-yl)-5,7-dihydroxy-
• Isoderrone
• [ "" ]
• 3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 5,7-Dihydroxy-6'',6''-dimethylpyrano[2'',3'':4',3']isoflavone
• FS-7991
• Q27138090
• 121747-89-5
• CHEBI:69748
• LMPK12050207
• F94006
• 5,7-dihydroxy-2',2'-dimethyl-2'H,4H-[3,6'-bi-1-benzopyran]-4-one
• CS-0024373
• 3-(2,2-dimethylchromen-7-yl)-5,7-dihydroxychromen-4-one
• 5,7-dihyroxy-3-(2',2'-dimethyl-2H'-chromen-7'-yl)chroman-4-one
• AKOS032962673
• CHEMBL4083295
• 3-(2,2-dimethylchromen-6-yl)-5,7-dihydroxychromen-4-one
• HY-N3492
• DA-54413
• 5,7-Dihydroxy-6'',6''-dimethylpyrano(2'',3'':4',3')isoflavone
• 5,7-dihydroxy-2',2'-dimethyl-2'H,4H-(3,6'-bi-1-benzopyran)-4-one

• Inchi： 1S/C20H16O5/c1-20(2)6-5-12-7-11(3-4-16(12)25-20)14-10-24-17-9-13(21)8-15(22)18(17)19(14)23/h3-10,21-22H,1-2H3
• InChI Key： WTNXJYOYGPGIJK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C3=COC4C=C(C=C(C=4C3=O)O)O)=CC=2C=CC1(C)C

Computed Properties

• Exact Mass: 336.10000
• Monoisotopic Mass: 336.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.7E-3 g/L) (25 ºC),
• PSA: 79.90000
• LogP: 4.05540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone